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Compound of Interest

Compound Name: 2-Amino-6-methylbenzonitrile

Cat. No.: B1267100 Get Quote

Essential Safety and Handling Guide for 2-
Amino-6-methylbenzonitrile
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Amino-6-methylbenzonitrile.

Adherence to these protocols is essential for ensuring laboratory safety and minimizing risk.

Chemical and Physical Properties
A summary of the key quantitative data for 2-Amino-6-methylbenzonitrile is presented below.

Property Value

Molecular Formula C₈H₈N₂

Molecular Weight 132.16 g/mol [1][2]

Melting Point 127-132 °C[1][3]

Boiling Point (Predicted) 287.6 ± 28.0 °C[3]

Density (Predicted) 1.10 ± 0.1 g/cm³[3]

Assay ≥97.0%[1]
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Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling 2-Amino-6-methylbenzonitrile
to prevent exposure.

PPE Category Recommended Equipment
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for splash hazards.

Must be worn at all times in the

laboratory.[4]

Skin Protection

Chemical-resistant gloves

(Nitrile rubber recommended).

Lab coat.

Thin disposable nitrile gloves

(e.g., 4, 6, or 8 mil) provide a

contact barrier and should be

disposed of immediately upon

suspected contamination.[5][6]

[7] For prolonged contact,

thicker gloves may be

necessary. Never reuse

disposable gloves.[6] A lab

coat should be worn and

buttoned to cover as much

skin as possible.[4]

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 dust mask) should

be used if ventilation is

inadequate or if dusts are

generated.

Respirator use requires a

formal respiratory protection

program, including fit testing

and training.[4]

Footwear Closed-toe, closed-heel shoes.
Shoes must cover the entire

foot.[7]

Experimental Protocol: General Procedure for a
Suzuki Coupling Reaction (Illustrative Example)
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Disclaimer: The following is a generalized, illustrative protocol for a reaction type where a

substituted aminobenzonitrile might be used. This is not a validated protocol for 2-Amino-6-
methylbenzonitrile and must be adapted and optimized by qualified researchers. A thorough

risk assessment should be conducted before any new procedure.

Reaction Setup: In a fume hood, add 2-Amino-6-methylbenzonitrile (1 equivalent), an aryl

boronic acid (1.2 equivalents), and a palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 equivalents) to

a dry reaction flask equipped with a magnetic stir bar and a condenser.

Solvent and Base Addition: Add a suitable solvent (e.g., toluene or dioxane) and an aqueous

solution of a base (e.g., 2M sodium carbonate, 2 equivalents).

Inert Atmosphere: Purge the reaction mixture with an inert gas (e.g., argon or nitrogen) for

15-20 minutes.

Heating and Monitoring: Heat the reaction mixture to the desired temperature (e.g., 80-100

°C) and monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-

MS).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an

organic solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by column chromatography on silica gel.

Operational and Disposal Plans
Handling and Storage:

Use 2-Amino-6-methylbenzonitrile in a well-ventilated area, preferably in a chemical fume

hood.

Avoid contact with skin and eyes.[8]

Avoid the formation of dust and aerosols.

Store in a tightly closed container in a dry, cool, and well-ventilated place.
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Keep away from incompatible materials such as strong oxidizing agents.

Spill Management:

Evacuate and Ventilate: Immediately clear the area and ensure adequate ventilation.

Don PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,

and eye protection.

Containment and Cleanup: For solid spills, carefully sweep or vacuum the material to avoid

generating dust. Place the spilled material into a labeled, sealed container for disposal.[9]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Waste Disposal:

Dispose of 2-Amino-6-methylbenzonitrile and any contaminated materials as hazardous

waste.

Waste should be segregated and stored in clearly labeled, sealed containers.

It is recommended to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[10]

Always consult with your institution's environmental health and safety (EHS) department for

specific disposal guidelines and to arrange for pickup by a licensed waste disposal service.

[10][11] Do not dispose of down the drain or in the general trash.[11][12]

Safe Handling Workflow for 2-Amino-6-
methylbenzonitrile
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Preparation and Risk Assessment
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Caption: Workflow for the safe handling and disposal of 2-Amino-6-methylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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